Cas no 2228456-69-5 (tert-butyl 3-(3-carbamothioylpropyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(3-carbamothioylpropyl)piperidine-1-carboxylate
• CAS No: 2228456-69-5
• MF: C₁₄H₂₆N₂O₂S
• MW: 286.433442592621
• CID: 6428492
• PubChem ID: 165756811
• Update Time: 2025-09-27

tert-butyl 3-(3-carbamothioylpropyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-carbamothioylpropyl)piperidine-1-carboxylate
• 2228456-69-5
• EN300-1895340

• Inchi： 1S/C14H26N2O2S/c1-14(2,3)18-13(17)16-9-5-7-11(10-16)6-4-8-12(15)19/h11H,4-10H2,1-3H3,(H2,15,19)
• InChI Key： SOJWGVAJFMJNBI-UHFFFAOYSA-N
• SMILES： S=C(CCCC1CN(C(=O)OC(C)(C)C)CCC1)N

Computed Properties

• Exact Mass: 286.17149925g/mol
• Monoisotopic Mass: 286.17149925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 87.6Ų

Additional information on tert-butyl 3-(3-carbamothioylpropyl)piperidine-1-carboxylate

Introduction to Tert-butyl 3-(3-carbamothioylpropyl)piperidine-1-carboxylate (CAS No. 2228456-69-5)

Tert-butyl 3-(3-carbamothioylpropyl)piperidine-1-carboxylate, identified by its CAS number 2228456-69-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, which is well-documented for its role in the synthesis of bioactive molecules, particularly in the development of drugs targeting neurological and inflammatory disorders. The structural features of this molecule, including its tert-butyl group and the presence of a carbamothioylpropyl moiety, contribute to its unique chemical properties and potential biological activities.

The tert-butyl 3-(3-carbamothioylpropyl)piperidine-1-carboxylate structure is characterized by a piperidine ring substituted with a tert-butyl carboxylate group at the 1-position and a 3-(3-carbamothioylpropyl) side chain at the 3-position. This arrangement not only imparts steric hindrance but also introduces a thiolate-like functionality through the carbamothioyl group, which may facilitate interactions with biological targets. Such structural motifs are often explored in drug design due to their ability to modulate receptor binding and metabolic stability.

In recent years, there has been a growing interest in piperidine derivatives as pharmacophores, particularly for their potential applications in central nervous system (CNS) drug development. The tert-butyl group enhances lipophilicity, which is crucial for blood-brain barrier penetration, while the carbamothioylpropyl chain can serve as a hinge binder or participate in hydrogen bonding interactions with protein targets. These features make Tert-butyl 3-(3-carbamothioylpropyl)piperidine-1-carboxylate a promising candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of this compound is its potential role in modulating inflammatory pathways. Emerging research suggests that piperidine derivatives can interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. The carbamothioylpropyl moiety, in particular, may exhibit inhibitory effects on these enzymes by competing with natural substrates or by stabilizing enzyme-inhibitor complexes. Such activities are highly relevant given the increasing prevalence of chronic inflammatory diseases and the need for novel therapeutic strategies.

Moreover, the structural framework of Tert-butyl 3-(3-carbamothioylpropyl)piperidine-1-carboxylate aligns with recent trends in drug discovery, where hybrid molecules combining multiple pharmacophoric elements are designed to achieve synergistic effects. The combination of a lipophilic tert-butyl group, a polar carbamothioylpropyl chain, and a basic piperidine nitrogen allows for versatile interactions with both hydrophobic and hydrophilic regions of biological targets. This versatility is particularly valuable when designing molecules intended to interact with complex protein systems, such as G-protein coupled receptors (GPCRs) or ion channels.

Recent advancements in computational chemistry have also facilitated the exploration of Tert-butyl 3-(3-carbamothioylpropil)piperidine-1-carboxylic acid's potential applications. Molecular docking studies have been conducted to evaluate its binding affinity to various therapeutic targets, including those implicated in neurodegenerative diseases like Alzheimer's and Parkinson's. The results suggest that this compound may disrupt pathological protein aggregates or modulate neurotransmitter release, offering a novel approach to treating these conditions.

The synthesis of this compound presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step processes that require careful control of reaction conditions to ensure high yield and purity. However, recent methodological improvements have enabled more efficient production methods, making it feasible to scale up synthesis for preclinical studies. Advances in catalytic techniques and green chemistry principles have also been applied to minimize waste and improve sustainability in its preparation.

In conclusion, Tert-butyl 3-(3-carbamothioy prop yl)piperidine-1-carbox ylate (CAS No. 2228456-69-5) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. Its incorporation into drug candidates holds promise for addressing various therapeutic areas, particularly those involving inflammation and neurodegeneration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.